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Compound of Interest

Compound Name: 3-Furaldehyde

Cat. No.: B129913 Get Quote

Immediate Safety and Logistical Information

3-Furaldehyde, also known as furan-3-carboxaldehyde, is a flammable liquid and vapor that is

toxic if swallowed or inhaled and causes skin and eye irritation.[1] Proper handling and disposal

are crucial to ensure laboratory safety and environmental compliance. All waste containing 3-
furaldehyde must be treated as hazardous waste and disposed of in accordance with local,

state, and federal regulations. Never dispose of untreated 3-furaldehyde down the drain.

Before handling, it is imperative to work in a well-ventilated area, preferably within a chemical

fume hood.[2] Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g.,

nitrile), safety goggles with side shields, and a lab coat, must be worn at all times.[2][3] An

eyewash station and safety shower should be readily accessible.

In case of a spill, evacuate the area and remove all ignition sources. Absorb the spill with an

inert material such as vermiculite or sand, and collect it into a designated, labeled hazardous

waste container for proper disposal.

Key Data for 3-Furaldehyde
For quick reference, the following table summarizes essential quantitative data for 3-
furaldehyde.
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Property Value

Molecular Formula C₅H₄O₂

Molecular Weight 96.08 g/mol

Appearance Colorless to yellow or brown liquid

Density 1.111 g/mL at 25 °C

Boiling Point 144 °C at 732 mmHg

Flash Point 48.33 °C (119 °F)

Vapor Pressure 4.88 mmHg at 25 °C

Solubility in Water Soluble

Data sourced from[1][3][4][5][6]

Operational Disposal Plan: Chemical Degradation
For laboratories that generate significant quantities of 3-furaldehyde waste, chemical

neutralization prior to disposal is a recommended practice to reduce its hazardous

characteristics. The following protocol details a method for the oxidation of 3-furaldehyde
using potassium permanganate, which converts it to less toxic carboxylic acid salts.

Experimental Protocol: Permanganate Oxidation of 3-
Furaldehyde Waste
Objective: To oxidize 3-furaldehyde in a waste stream to non-hazardous compounds before

final disposal.

Materials:

3-Furaldehyde waste solution

Potassium permanganate (KMnO₄)

Sodium bisulfite (NaHSO₃)
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Water (H₂O)

pH paper or pH meter

Large beaker or flask (at least twice the volume of the waste)

Stir plate and stir bar

Ice bath

Procedure:

Preparation:

Perform all steps in a certified chemical fume hood while wearing appropriate PPE.

Place the beaker or flask containing the 3-furaldehyde waste on a stir plate within an ice

bath to control the reaction temperature, as the oxidation is exothermic.

Begin stirring the waste solution.

Calculating Reagent Amount:

The stoichiometry for the oxidation of an aldehyde with potassium permanganate is

approximately 3 moles of aldehyde to 2 moles of KMnO₄.

Calculate the molar amount of 3-furaldehyde in your waste. The molecular weight of 3-
furaldehyde is 96.08 g/mol .

For every 3 moles of 3-furaldehyde, you will need 2 moles of KMnO₄ (molar mass =

158.034 g/mol ). It is advisable to use a slight excess of KMnO₄ (e.g., 10% excess) to

ensure complete oxidation.

Oxidation:

Slowly and portion-wise, add the calculated amount of solid potassium permanganate to

the stirring 3-furaldehyde waste solution. The solution will turn a deep purple color.
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Continue stirring and maintain the temperature below 30°C using the ice bath.

A brown precipitate of manganese dioxide (MnO₂) will form as the reaction proceeds.

The reaction is complete when the purple color of the permanganate persists for at least

30 minutes, indicating that all the aldehyde has been oxidized.

Quenching Excess Permanganate:

After the reaction is complete, there may be excess unreacted potassium permanganate.

This must be quenched.

Slowly add a solution of sodium bisulfite until the purple color disappears and only the

brown precipitate of MnO₂ remains.

Final pH Adjustment and Disposal:

Check the pH of the final solution. Neutralize it to a pH between 6 and 8 by adding a

suitable acid (e.g., dilute sulfuric acid) or base (e.g., sodium hydroxide) as needed.

Allow the manganese dioxide precipitate to settle.

The treated liquid can typically be disposed of down the drain with copious amounts of

water, but it is critical to verify this with your institution's environmental health and safety

(EHS) office and local wastewater authority.

The solid manganese dioxide should be collected by filtration, placed in a sealed

container, and disposed of as solid hazardous waste through your institution's EHS office.

Disposal Workflow Visualization
The following diagram illustrates the logical steps for the proper disposal of 3-furaldehyde
waste in a laboratory setting.
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Caption: Workflow for the safe disposal of 3-furaldehyde waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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